Cas no 868394-56-3 ([1,1'-BIPHENYL]-4-ACETIC ACID,3'-HYDROXY-)

[1,1'-Biphenyl]-4-acetic acid, 3'-hydroxy- is a biphenyl derivative featuring a hydroxyl group at the 3' position and an acetic acid moiety at the 4 position. This compound is of interest in organic synthesis and pharmaceutical research due to its bifunctional structure, which allows for further derivatization or coordination chemistry applications. The hydroxyl group enhances solubility in polar solvents and provides a reactive site for modifications, while the acetic acid group offers potential for conjugation or salt formation. Its rigid biphenyl core contributes to structural stability, making it a useful intermediate in the development of bioactive molecules or materials with tailored properties.
[1,1'-BIPHENYL]-4-ACETIC ACID,3'-HYDROXY- structure
868394-56-3 structure
Product Name:[1,1'-BIPHENYL]-4-ACETIC ACID,3'-HYDROXY-
CAS No:868394-56-3
MF:C14H12O3
MW:228.243284225464
CID:1857610
PubChem ID:22606894
Update Time:2025-06-07

[1,1'-BIPHENYL]-4-ACETIC ACID,3'-HYDROXY- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-BIPHENYL]-4-ACETIC ACID,3'-HYDROXY-
    • SCHEMBL6564239
    • 3'-Hydroxy-biphenyl-4-acetic acid
    • 868394-56-3
    • 2-[4-(3-hydroxyphenyl)phenyl]acetic acid
    • 2-(3'-Hydroxy-[1,1'-biphenyl]-4-yl)acetic acid
    • G80773
    • Inchi: 1S/C14H12O3/c15-13-3-1-2-12(9-13)11-6-4-10(5-7-11)8-14(16)17/h1-7,9,15H,8H2,(H,16,17)
    • InChI Key: YWBGGXCOOCPWNN-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)C1C=CC(CC(=O)O)=CC=1

Computed Properties

  • Exact Mass: 228.079
  • Monoisotopic Mass: 228.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 57.5A^2

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Additional information on [1,1'-BIPHENYL]-4-ACETIC ACID,3'-HYDROXY-

Comprehensive Overview of [1,1'-BIPHENYL]-4-ACETIC ACID,3'-HYDROXY- (CAS No. 868394-56-3)

[1,1'-Biphenyl]-4-acetic acid,3'-hydroxy- (CAS No. 868394-56-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its biphenyl core and hydroxyacetic acid functional groups, is often explored for its role in drug development, particularly in the synthesis of bioactive molecules. Researchers are increasingly interested in its anti-inflammatory and antioxidant properties, which align with current trends in precision medicine and targeted therapy.

The chemical structure of [1,1'-Biphenyl]-4-acetic acid,3'-hydroxy- features a hydroxyl group at the 3' position and an acetic acid moiety at the 4 position, making it a versatile intermediate in organic synthesis. Its CAS No. 868394-56-3 is frequently searched in academic databases and patent filings, reflecting its relevance in medicinal chemistry. Recent studies have highlighted its potential as a scaffold for designing novel small-molecule inhibitors, particularly in the context of neurodegenerative diseases and metabolic disorders, which are among the most pressing health challenges today.

In the realm of green chemistry, [1,1'-Biphenyl]-4-acetic acid,3'-hydroxy- is also being investigated for its compatibility with sustainable synthesis methods. With growing emphasis on environmentally friendly processes, researchers are optimizing its production to minimize waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly those targeting responsible consumption and industrial innovation. Such efforts have made this compound a topic of interest in academic publications and industry reports.

Another area where CAS No. 868394-56-3 is gaining traction is in material science. Its biphenyl backbone lends itself to applications in liquid crystals and organic semiconductors, which are critical for advancing flexible electronics and optoelectronic devices. As the demand for high-performance materials grows, the compound's role in molecular engineering is being further explored, often in conjunction with computational modeling techniques to predict its behavior in complex systems.

From a commercial perspective, [1,1'-Biphenyl]-4-acetic acid,3'-hydroxy- is listed in catalogs of major chemical suppliers, with purity grades ranging from research-grade to GMP-compliant for pharmaceutical use. Its pricing and availability are frequently queried in market analysis reports, reflecting its economic significance. Additionally, regulatory compliance, such as REACH and FDA guidelines, is a common concern for buyers, underscoring the need for transparent safety data sheets (SDS) and certificates of analysis (CoA).

In summary, [1,1'-Biphenyl]-4-acetic acid,3'-hydroxy- (CAS No. 868394-56-3) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and sustainable chemistry. Its structural versatility and alignment with contemporary research trends make it a valuable subject for both academic and industrial investigations. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of innovations in drug discovery and advanced materials.

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